Cas no 1361777-59-4 (2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde)
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde
-
- Inchi: 1S/C12H6Cl2FNO/c13-9-3-8(4-10(14)5-9)12-11(15)7(6-17)1-2-16-12/h1-6H
- InChI Key: VTTYWJXTXIYEIS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C(=C(C=O)C=CN=1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 269
- XLogP3: 3.3
- Topological Polar Surface Area: 30
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029084-250mg |
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde |
1361777-59-4 | 97% | 250mg |
$707.20 | 2022-04-03 | |
| Alichem | A023029084-500mg |
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde |
1361777-59-4 | 97% | 500mg |
$999.60 | 2022-04-03 | |
| Alichem | A023029084-1g |
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde |
1361777-59-4 | 97% | 1g |
$1,831.20 | 2022-04-03 |
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde
Introduction to 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361777-59-4)
2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361777-59-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of isonicotinaldehydes, which are characterized by the presence of a pyridine ring with a formyl group at the 3-position. The introduction of chlorine and fluorine substituents on the phenyl and pyridine rings, respectively, imparts distinct chemical and biological characteristics to this molecule.
The synthesis of 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the formyl group, and subsequent substitution with chlorine and fluorine atoms. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.
In terms of its physical properties, 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde is a solid at room temperature with a melting point ranging from 100°C to 120°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.
The biological activities of 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde have been extensively studied in recent years. One of its notable applications is in the development of novel antiviral agents. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes or host cell receptors.
Beyond antiviral applications, 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde has also shown promise in the treatment of cancer. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.
In addition to its direct therapeutic potential, 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Its versatile reactivity allows for the introduction of various functional groups through well-established chemical transformations, making it an attractive starting material for drug discovery programs.
The safety profile of 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde has been evaluated in several preclinical studies. While it is generally considered safe for use in laboratory settings when appropriate handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, researchers should adhere to standard safety guidelines when working with this compound.
In conclusion, 2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361777-59-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important molecule for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.
1361777-59-4 (2-(3,5-Dichlorophenyl)-3-fluoroisonicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)